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Compound of Interest

Compound Name: 4-Epitetracycline-d6

Cat. No.: B12373813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

4-Epitetracycline-d6. The safety data presented is primarily derived from the hydrochloride

salt of the non-deuterated compound, 4-Epitetracycline HCl, and should be considered a close

surrogate. It is imperative to consult the most recent Safety Data Sheet (SDS) from your

specific supplier before handling this compound. All laboratory work should be conducted by

trained personnel in a controlled environment.

Introduction
4-Epitetracycline-d6 is a deuterated isotopologue of 4-Epitetracycline, an epimer and

degradation product of the broad-spectrum antibiotic, tetracycline.[1] As a labeled compound, it

serves as an internal standard in pharmacokinetic and metabolic studies, and as a reference

material in analytical chemistry.[2][3] This guide provides a comprehensive overview of the

known safety and handling protocols for 4-Epitetracycline-d6 to ensure its safe use in a

research and development setting.

Hazard Identification and Classification
4-Epitetracycline is classified as a hazardous substance. The primary hazards are related to

skin, eye, and respiratory irritation, as well as potential reproductive toxicity.[4][5]

GHS Classification:
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[4]

[5]

Eye Irritation 2A
H319: Causes serious eye

irritation.[4][5]

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[4][5]

Reproductive toxicity 2

H361: Suspected of damaging

fertility or the unborn child.[4]

[5]

Pictograms:

GHS07: Exclamation Mark

GHS08: Health Hazard

Signal Word: Warning

Physical and Chemical Properties
The available data for 4-Epitetracycline-d6 and its hydrochloride salt are summarized below.
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Property Value Source

4-Epitetracycline-d6

Molecular Formula C22H18D6N2O8

Molecular Weight 450.47 g/mol [2]

Appearance Dark Yellow Solid [2]

4-Epitetracycline Hydrochloride

Molecular Formula C22H24N2O8 · HCl

Molecular Weight 480.90 g/mol

Appearance Yellow fine crystalline powder [1]

Purity ≥98%

UV/Vis. (λmax) 219, 256, 364 nm [6]

Toxicological Information
Toxicological data for 4-Epitetracycline-d6 is not available. The following data is for the non-

deuterated form.

Toxicity
Endpoint

Value Species Route Source

LD50 >500 mg/kg Mouse Intraperitoneal [5]

LD50 6,443 mg/kg Rat Oral [7]

Key Toxicological Effects:

Acute Effects: Causes skin, eye, and respiratory irritation.[4][5]

Chronic Effects: Suspected of damaging fertility or the unborn child.[4][5] Prolonged or

repeated exposure may cause allergic reactions in sensitive individuals.[4]

Photosensitizer: May cause photosensitivity.[4]
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Germ Cell Mutagenicity: An Ames test with Salmonella typhimurium was mentioned, but

results were not detailed in the provided search results.[7]

Experimental Protocols and Handling
While specific experimental protocols for the safety assessment of 4-Epitetracycline-d6 are

not detailed in the provided search results, a general safe handling workflow can be

established based on the available Safety Data Sheets for the hydrochloride salt.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or NIOSH

(US) standards.[4]

Skin Protection: Handle with gloves. The specific glove material and thickness should be

chosen based on the solvent used and the duration of exposure. Wear appropriate protective

clothing to prevent skin exposure.[8]

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[8]

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood,

especially when handling powders or creating solutions.[4]

Provide appropriate exhaust ventilation at places where dust is formed.[4]

Ensure that eyewash stations and safety showers are close to the workstation location.[8]

Safe Handling and Storage
Handling: Avoid contact with skin and eyes.[4] Avoid formation of dust and aerosols.[4] Wash

hands thoroughly after handling.[8]
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Storage: Store in a cool, dry, and well-ventilated place.[4][8] The recommended storage

temperature is -20°C.[4][6] Keep the container tightly closed.[4] The compound is sensitive to

air, light, and moisture.[4]

Spillage and Waste Disposal
Spillage: In case of a spill, evacuate personnel to a safe area.[4] Wear appropriate PPE.

Avoid dust formation.[4] Sweep up the material and place it in a suitable, closed container for

disposal.[4] Prevent the product from entering drains.[4]

Waste Disposal: Dispose of contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8][9]

Visualized Workflows and Relationships
Safe Handling Workflow
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Safe Handling Workflow for 4-Epitetracycline-d6
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Caption: A flowchart illustrating the recommended steps for safely handling 4-Epitetracycline-
d6.

Hierarchy of Hazard Controls
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Caption: A diagram showing the hierarchy of controls for mitigating exposure to 4-
Epitetracycline-d6.
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First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[8]

In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation persists, call a physician.[8]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Get medical attention.[8]

If Swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[8]

Conclusion
4-Epitetracycline-d6 is a valuable tool in pharmaceutical research. While specific safety data

for the deuterated form is limited, the information available for its non-deuterated hydrochloride

salt indicates that it should be handled with care, utilizing appropriate personal protective

equipment and engineering controls to minimize exposure. Researchers must adhere to the

safety protocols outlined in this guide and the supplier's SDS to ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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